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Compound of Interest

Compound Name:

2-[(4-

Fluorophenyl)methyl]pyrimidin-5-

amine

CAS No.: 1152557-45-3

Cat. No.: B1521715

Get Quote

Executive Summary
2-[(4-Fluorophenyl)methyl]pyrimidin-5-amine (hereafter referred to as FPPA) represents a

"privileged structure" in modern medicinal chemistry. Its core architecture—a 5-

aminopyrimidine ring substituted at the C2 position with a lipophilic 4-fluorobenzyl moiety—

serves as a critical pharmacophore for two major therapeutic classes:

sGC Stimulators: It acts as a structural isostere to the intermediates used in the synthesis of

Vericiguat and Riociguat, facilitating Structure-Activity Relationship (SAR) studies focused on

metabolic stability (fluorine scan) and hydrophobic pocket optimization.

Kinase Inhibitors: The 5-aminopyrimidine motif is a proven "hinge-binding" element, while the

semi-flexible benzyl linker allows the fluorophenyl group to access deep hydrophobic

selectivity pockets (e.g., in JAK, CDK, or PLK families).
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This guide outlines the high-fidelity synthesis, physicochemical profiling, and handling protocols

required to utilize FPPA in drug discovery workflows.

Chemical Profile & Physicochemical Properties
Understanding the "Spec Sheet" is the first step in experimental design. FPPA balances polarity

(amine) with lipophilicity (fluorobenzyl), making it an ideal fragment for cell-permeable lead

generation.

Property Value / Description

IUPAC Name 2-[(4-Fluorophenyl)methyl]pyrimidin-5-amine

Common Name 2-(4-Fluorobenzyl)pyrimidin-5-amine

Molecular Formula C₁₁H₁₀FN₃

Molecular Weight 203.22 g/mol

Appearance Off-white to pale yellow solid

Melting Point 118–122 °C (Typical)

Solubility
Soluble in DMSO, MeOH, DCM; Sparingly

soluble in water

pKa (Calculated) ~3.5 (Pyrimidine N), ~18 (Amine -NH₂)

LogP 1.8 – 2.1 (Predicted)

H-Bond Donors/Acceptors 2 Donors / 3 Acceptors

High-Fidelity Synthetic Workflow
While various routes exist (e.g., Suzuki coupling), the De Novo Ring Construction is the

preferred industrial method. It avoids unstable benzyl-boronic species and expensive palladium

catalysts, relying instead on robust condensation chemistry.

The "Nitromalonaldehyde" Route
This protocol ensures high regioselectivity and scalability.
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Step 1: Amidine Formation (Pinner Reaction)
Reagents: (4-Fluorophenyl)acetonitrile, HCl (gas), Methanol, Ammonia.

Mechanism: The nitrile is converted to the imidate ester (Pinner salt) and subsequently

ammonolyzed to the amidine.

Protocol:

Dissolve (4-Fluorophenyl)acetonitrile in anhydrous MeOH/HCl at 0°C. Stir for 12h to form

the imidate.

Treat with anhydrous NH₃ (7N in MeOH) at ambient temperature.

Concentrate to yield 2-(4-fluorophenyl)acetamidine hydrochloride.

Step 2: Pyrimidine Cyclization
Reagents: Sodium Nitromalonaldehyde (monohydrate), Sodium Methoxide (NaOMe).

Mechanism: Condensation of the amidine (1,3-binucleophile) with the nitromalonaldehyde

(1,3-bielectrophile).

Protocol:

Suspend amidine HCl (1.0 eq) and Sodium Nitromalonaldehyde (1.1 eq) in Ethanol.

Add NaOMe (1.0 eq) to neutralize the salt and catalyze condensation.

Reflux for 4–6 hours. The solution typically darkens.

Cool and precipitate with water. Filter to isolate 2-(4-fluorobenzyl)-5-nitropyrimidine.

Step 3: Nitro Reduction
Reagents: H₂, 10% Pd/C, Methanol (or Fe/NH₄Cl for chemoselectivity if halogens are

present).

Protocol:
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Dissolve the nitro-intermediate in MeOH.[1]

Add 10 mol% Pd/C.

Stir under H₂ balloon (1 atm) for 2–4 hours.

Filter through Celite to remove catalyst.[1]

Concentrate and recrystallize (EtOAc/Hexane) to yield pure FPPA.

Visualizing the Pathway
The following diagram illustrates the logical flow and intermediate structures.
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Caption: Figure 1. De Novo synthesis of FPPA via amidine condensation and nitro reduction.

Medicinal Chemistry Applications
FPPA is not merely an intermediate; it is a scaffold hopping tool.

sGC Stimulator Optimization
In the development of drugs like Vericiguat, the benzyl group fits into a hydrophobic pocket of

the sGC enzyme.
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Causality: The 4-fluoro substituent blocks metabolic oxidation (para-hydroxylation) of the

benzyl ring, significantly extending half-life (

) compared to the unsubstituted benzyl analog.

Experiment: Use FPPA to synthesize "Right-Hand Side" variants. Couple the 5-amine to a

pyrazolopyridine core via a carbamate or urea linkage to test sGC stimulation potency.

Kinase Inhibitor Design (The "Hinge Binder")
The 5-aminopyrimidine motif is a classic bioisostere for the adenine ring of ATP.

Mechanism: The N1 and 5-NH₂ of the pyrimidine form a bidentate hydrogen bond network

with the kinase hinge region (e.g., residues Leu83 in CDK2 or Met90 in JAK2).

Selectivity: The flexible methylene linker (

) allows the 4-fluorophenyl group to orient itself into the "Gatekeeper" region or the back-
cleft, providing selectivity over other kinases.

Pyrimidine Ring
(Hinge Binder)

5-Amino Group
(H-Bond Donor)

Position 5

Methylene Linker
(Flexibility)

Position 2

Target Protein Pocket

H-Bonding 4-F-Phenyl Group
(Hydrophobic/Metabolic Stability)

Van der Waals
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Caption: Figure 2. Pharmacophore mapping of FPPA in kinase active sites.

Handling, Stability, and QC
Trustworthiness Protocol: Every batch must be validated before use in biological assays to

prevent false negatives due to decomposition.

Quality Control (QC) Checklist
H-NMR (DMSO-d₆):

Look for the singlet at

ppm (Methylene

).

Verify the broad singlet at

ppm (Amine

, exchangeable with D₂O).

Confirm the pyrimidine protons (singlet or meta-coupled doublets) at

ppm.

LC-MS:

Target Mass:

.

Purity threshold: >95% (UV 254 nm).

Storage:

Store at -20°C.
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Protect from light (aromatic amines can oxidize/darken over time).

Safety Precautions
Hazard Class: Irritant (Skin/Eye), Acute Toxicity (Oral).[2]

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

Disposal: Segregate as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1521715/docs#technical-guide-2-4-fluorophenyl-
methyl-pyrimidin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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